Cas no 2877688-70-3 (2-[4-(morpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile)

• Product Name: 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile
• CAS No: 2877688-70-3
• MF: C₂₀H₂₂N₄O₂
• MW: 350.414284229279
• CID: 5330935
• PubChem ID: 165435442
• Update Time: 2025-07-01

2-[4-(morpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F6752-5020
• AKOS040865182
• 2877688-70-3
• 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile
• 2-[4-(4-Morpholinylcarbonyl)-1-piperidinyl]-3-quinolinecarbonitrile

• Inchi： 1S/C20H22N4O2/c21-14-17-13-16-3-1-2-4-18(16)22-19(17)23-7-5-15(6-8-23)20(25)24-9-11-26-12-10-24/h1-4,13,15H,5-12H2
• InChI Key： HNTUMFIRYXNALF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=C(C#N)C=1N1CCC(C(N2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 350.17427596g/mol
• Monoisotopic Mass: 350.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 622.6±55.0 °C(Predicted)
• pka: 3.40±0.61(Predicted)

Additional information on 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile

Introduction to 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile (CAS No. 2877688-70-3)

2-[4-(morpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile

is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2877688-70-3, represents a sophisticated molecular structure that combines elements of morpholine and piperidine heterocycles with a quinoline backbone. The presence of a cyano group at the 3-position of the quinoline ring adds another layer of functional complexity, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile make it particularly interesting for its potential biological activities. The morpholine and piperidine moieties are well-known for their role in enhancing the solubility and bioavailability of pharmaceutical compounds, while the quinoline scaffold is widely recognized for its antimicrobial and antimalarial properties. These characteristics suggest that this compound may exhibit a range of therapeutic effects, particularly in areas where such biological activities are desirable.

In recent years, there has been a growing interest in developing novel compounds that combine multiple pharmacophoric elements to achieve synergistic effects. The combination of morpholine, piperidine, and quinoline in 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile aligns with this trend, as it offers a unique blend of structural and functional properties. This compound has been the subject of several studies aimed at elucidating its potential pharmacological effects and exploring its utility in the development of new drugs.

One of the most compelling aspects of 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of multiple reactive sites on its molecular structure allows for further chemical modification, enabling researchers to tailor its properties for specific applications. This flexibility makes it an attractive building block for medicinal chemists working on the design and synthesis of novel therapeutic agents.

Recent research has begun to explore the biological activity of 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile, with promising preliminary findings suggesting that it may possess inhibitory properties against certain enzymes and receptors relevant to human health. These studies have utilized both in vitro and in vivo models to evaluate the compound's efficacy and safety profiles. The results have been encouraging, indicating that further investigation is warranted to fully understand its therapeutic potential.

The synthesis of 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in achieving the desired molecular architecture. These methods not only enhance the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product, which is essential for biological activity.

In addition to its pharmaceutical applications, 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile may also find utility in other areas, such as materials science and agrochemicals. Its unique structural features make it a versatile compound that can be modified to suit various industrial needs. As research continues to uncover new possibilities for this molecule, its applications are likely to expand beyond traditional pharmaceuticals into other innovative fields.

The future prospects for 2-[4-(morpholine-4-carbonyl)piperidin-1-yl]quinoline-3-carbonitrile are bright, with ongoing studies aimed at refining its synthesis and exploring its full range of biological activities. Collaborative efforts between academic researchers and industry scientists are expected to drive further advancements in this area. As our understanding of this compound grows, so too will its potential contributions to medicine and beyond.